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Compound of Interest

Compound Name: 1-(2-Nitrophenyl)ethanol

Cat. No.: B014764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-Nitrophenyl)ethanol, a chiral organic compound, is a valuable asset in the fields of

organic synthesis and pharmaceutical chemistry. Its unique molecular architecture, featuring a

nitro group at the ortho position of the phenyl ring attached to an ethanol moiety, makes it a

versatile intermediate for the synthesis of more complex molecules.[1][2] This guide provides

an in-depth overview of its chemical and physical properties, a detailed synthesis protocol, its

applications, and essential safety and handling information.

Chemical Identity and Properties
CAS Number: 3205-25-2[3][4][5][6]

Synonyms: 2-Nitro-α-methylbenzyl alcohol[4]

The fundamental properties of 1-(2-Nitrophenyl)ethanol are summarized in the table below,

providing a quick reference for laboratory and research applications.
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Property Value Source(s)

Molecular Formula C₈H₉NO₃ [3][4][5]

Molecular Weight 167.16 g/mol [1][3][4][5]

Appearance
Colorless to slightly yellow

liquid or solid
[3][4]

Melting Point 40-41 °C [3][6]

Boiling Point 106-107 °C at 1 mmHg [3][4][6]

Density 1.23 - 1.24 g/cm³ at 20 °C [3][4]

Refractive Index 1.5572 - 1.56 at 20 °C [3][4]

Solubility
Soluble in Dichloromethane,

Ether, Ethyl Acetate, Methanol
[3][4]

pKa 13.84 ± 0.20 (Predicted) [3]

Synthesis of 1-(2-Nitrophenyl)ethanol
The synthesis of racemic (RS)-1-(2-Nitrophenyl)ethanol is commonly achieved through the

reduction of 2-nitroacetophenone. The following protocol is a well-established method for this

conversion.[3][6]

Experimental Protocol: Synthesis of (RS)-1-(2-
Nitrophenyl)ethanol
Materials:

2-Nitroacetophenone

Sodium borohydride (NaBH₄)

Methanol

1,4-Dioxane
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Ethyl acetate

Water

Brine

Anhydrous sodium sulfate

Procedure:

In a suitable reaction vessel, dissolve 2-nitroacetophenone (1.0 g, 6.06 mmol) in a mixture of

methanol (9 mL) and 1,4-dioxane (6 mL).[3][6]

To this solution, add sodium borohydride (0.69 g, 18.16 mmol) in small portions.[3][6]

Stir the reaction mixture at room temperature for 30 minutes.[3][6]

Concentrate the reaction mixture under vacuum to remove the solvents.[3][6]

Dilute the residue with ethyl acetate (50 mL).[3][6]

Wash the organic layer sequentially with water (10 mL) and brine (10 mL).[3][6]

Dry the organic phase over anhydrous sodium sulfate.[3][6]

Concentrate the dried organic phase in vacuum to yield racemic (RS)-1-(2-
Nitrophenyl)ethanol.[3][6]

Expected Yield: Approximately 1.02 g (100% yield).[3][6]

Characterization (¹H NMR, 400 MHz, CDCl₃): δ 7.90 (m, 1H, Ph-H), 7.84 (m, 1H, Ph-H), 7.66

(m, 1H, Ph-H), 7.44 (m, 1H, Ph-H), 5.42 (m, 1H, Ph-CH), 2.33 (d, 1H, J = 3.5 Hz, OH), 1.58 (d,

3H, J = 5.1 Hz, CH₃).[3][6]

2-Nitroacetophenone
Sodium Borohydride

Methanol, 1,4-Dioxane

Stir at Room Temperature
(30 minutes) Concentrate in Vacuum Dilute with Ethyl Acetate Wash with Water and Brine Dry with Anhydrous Sodium Sulfate Concentrate in Vacuum  (RS)-1-(2-Nitrophenyl)ethanol
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Synthesis Workflow for (RS)-1-(2-Nitrophenyl)ethanol.

Applications in Research and Development
1-(2-Nitrophenyl)ethanol is a versatile building block with significant applications in several

areas of chemical research and development:

Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of various

pharmaceuticals, particularly in the development of anti-inflammatory and analgesic agents.

[2][4] Its structure allows for the introduction of various functional groups, making it a crucial

component in the design of novel therapeutic compounds.[1][2][4] The compound is also

utilized in research targeting neurological disorders.[2]

Organic Synthesis: The presence of both a nitro group and a hydroxyl group provides

multiple reaction sites, making it a valuable precursor for more complex organic molecules.

[1] The nitro group can be readily transformed into other functionalities, expanding its

synthetic utility.[1]

Agrochemical Production: Similar to its role in pharmaceuticals, it is used as an intermediate

in the manufacturing of certain agrochemicals.[2][4]

Analytical Chemistry: 1-(2-Nitrophenyl)ethanol is employed as a reagent for the detection

of specific metal ions due to its ability to form stable complexes.[2][4]

Material Science: Its properties allow for incorporation into polymers and coatings, potentially

enhancing material performance.[4]

1-(2-Nitrophenyl)ethanol

Pharmaceutical Synthesis
(Anti-inflammatory, Analgesic, Neurological)

Organic Synthesis
(Complex Molecule Precursor) Agrochemicals Analytical Chemistry

(Metal Ion Detection)
Material Science

(Polymers, Coatings)
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Key Application Areas of 1-(2-Nitrophenyl)ethanol.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 1-
(2-Nitrophenyl)ethanol.

GHS Hazard Statements:[5][7]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:[7][8][9]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in a well-ventilated place.[9] Keep the container tightly closed and sealed in a

dry environment at room temperature.[3][6]

Conclusion
1-(2-Nitrophenyl)ethanol is a chemical compound with significant utility in both academic

research and industrial applications. Its well-defined properties and versatile reactivity make it

an indispensable tool for chemists and pharmaceutical scientists. Adherence to established

synthesis protocols and safety guidelines is paramount to ensure its effective and safe

utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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